1-(2,4-Dimethoxybenzyl)-4-[(4-methoxyphenoxy)acetyl]piperazine

• Molecular Formula: C22H28N2O5
• Molecular Weight: 400.5 g/mol
• IUPAC Name: 1-[4-[(2,4-dimethoxyphenyl)methyl]piperazin-1-yl]-2-(4-methoxyphenoxy)ethanone
• InChI: InChI=1S/C22H28N2O5/c1-26-18-6-8-19(9-7-18)29-16-22(25)24-12-10-23(11-13-24)15-17-4-5-20(27-2)14-21(17)28-3/h4-9,14H,10-13,15-16H2,1-3H3
• InChI Key: JBNMAETXGPKRKQ-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)OCC(=O)N2CCN(CC2)CC3=C(C=C(C=C3)OC)OC

Description

1-(2,4-Dimethoxybenzyl)-4-[(4-methoxyphenoxy)acetyl]piperazine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound is also known as DM-PPEA and belongs to the group of piperazine derivatives.

Mechanism of Action

The mechanism of action of DM-PPEA is not fully understood, but studies have suggested that it targets the PI3K/Akt/mTOR signaling pathway, which is involved in cell growth, proliferation, and survival. DM-PPEA has been found to inhibit the activity of PI3K and Akt, leading to the downregulation of mTOR signaling and the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
DM-PPEA has been shown to have several biochemical and physiological effects. It has been found to induce apoptosis in cancer cells by activating caspase-3 and -9 and downregulating the expression of anti-apoptotic proteins such as Bcl-2 and Bcl-xL. DM-PPEA has also been found to induce cell cycle arrest at the G1 phase by upregulating the expression of p21 and p27 and downregulating the expression of cyclin D1 and CDK4/6. Additionally, DM-PPEA has been found to induce autophagy in cancer cells by activating the AMPK/mTOR signaling pathway.

Advantages and Limitations for Lab Experiments

DM-PPEA has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It has also been found to have low toxicity in normal cells, making it a promising candidate for cancer therapy. However, DM-PPEA has some limitations for lab experiments. Its mechanism of action is not fully understood, and more research is needed to elucidate its molecular targets. Additionally, DM-PPEA has poor solubility in water, which can limit its bioavailability and efficacy in vivo.

Future Directions

There are several future directions for DM-PPEA research. First, more studies are needed to elucidate its mechanism of action and molecular targets. Second, the efficacy and safety of DM-PPEA in vivo need to be evaluated in animal models. Third, the potential of DM-PPEA as a combination therapy with other anti-cancer agents needs to be explored. Fourth, the development of novel DM-PPEA derivatives with improved solubility and bioavailability could enhance its therapeutic potential. Finally, the potential of DM-PPEA as a therapeutic agent for other diseases such as neurodegenerative disorders and inflammation needs to be investigated.
Conclusion:
In conclusion, DM-PPEA is a promising compound with potential therapeutic properties for cancer therapy. Its anti-tumor activity, mechanism of action, and biochemical and physiological effects have been extensively studied. DM-PPEA has several advantages for lab experiments, but also has some limitations. Future research on DM-PPEA should focus on elucidating its mechanism of action, evaluating its efficacy and safety in vivo, exploring its potential as a combination therapy, developing novel derivatives, and investigating its potential for other diseases.

Synthesis Methods

The synthesis of DM-PPEA involves the reaction of 1-(2,4-dimethoxybenzyl)piperazine with 4-methoxyphenoxyacetic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction takes place under reflux conditions in a suitable solvent such as dichloromethane or ethyl acetate. The final product is obtained after purification using column chromatography.

Scientific Research Applications

DM-PPEA has been extensively studied for its potential therapeutic properties, particularly in the field of cancer research. Studies have shown that DM-PPEA has anti-tumor activity in various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. DM-PPEA has also been found to inhibit the growth of cancer cells by inducing apoptosis, cell cycle arrest, and autophagy.